Cas no 127094-58-0 (1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester)

• Product Name: 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester
• CAS No: 127094-58-0
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD30723725
• CID: 1220849
• PubChem ID: 602092
• Update Time: 2025-06-10

1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester
• ethyl 6-chloro-4-oxo-1H-1,5-naphthyridine-3-carboxylate
• Ethyl 6-chloro-4-hydroxy[1,5]naphthyridine-3-carboxylate #
• 6-Chloro-1,5-naphthyridine-4-oxo-3-carboxylic acid ethyl ester
• MFCD30723725
• AT26515
• SY318116
• 6-Chloro-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carboxylic acid ethyl ester
• SCHEMBL6286366
• 6-Chloro-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester
• SB74698
• 3-Carbethoxy-6-chloro-4-hydroxy-1,5-naphthyridine
• 127094-58-0
• 6-chloro-4-hydroxy-1,5-Naphthyridine-3-carboxylic acid ethyl ester
• Ethyl 6-chloro-4-hydroxy[1,5]naphthyridine-3-carboxylate
• ethyl 6-chloro-4-hydroxy-1,5-naphthyridine-3-carboxylate
• Ethyl 6-chloro-4-oxo-1,4-dihydro-1,5-naphthyridine-3-carboxylate
• 66093-16-1
• DTXSID00345145
• DB-414951

• MDL： MFCD30723725
• Inchi： 1S/C11H9ClN2O3/c1-2-17-11(16)6-5-13-7-3-4-8(12)14-9(7)10(6)15/h3-5H,2H2,1H3,(H,13,15)
• InChI Key： XNSPDXHNZQVZRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C(C(=O)OCC)=CN2)=O)N=1

Computed Properties

• Exact Mass: 252.03027
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 72.31

Additional information on 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester

Introduction to 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester (CAS No. 127094-58-0)

1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester, identified by its Chemical Abstracts Service (CAS) number 127094-58-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class of molecules, which are known for their structural versatility and biological activity. The presence of both chloro and hydroxyl substituents, along with the ester functional group, makes this derivative a particularly intriguing candidate for further exploration in drug discovery and development.

The molecular structure of 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester features a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This unique arrangement contributes to its ability to interact with biological targets in a manner distinct from simpler aromatic or heterocyclic compounds. The chloro substituent at the 6-position and the hydroxyl group at the 4-position are strategically positioned to influence electronic properties and potential binding interactions with enzymes or receptors.

In recent years, there has been a growing interest in naphthyridine derivatives due to their demonstrated efficacy in various pharmacological applications. For instance, related compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The ethyl ester moiety in 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester not only contributes to the molecule's solubility but also serves as a potential site for further chemical modification, enabling the synthesis of analogs with tailored biological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The naphthyridine core provides a rigid framework that can be optimized for binding affinity and selectivity. Additionally, the functional groups present offer multiple opportunities for derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of the resulting compounds. This flexibility has made 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of naphthyridine derivatives in addressing unmet medical needs. For example, research has demonstrated that certain naphthyridines exhibit inhibitory activity against bacterial enzymes that are resistant to conventional antibiotics. This finding underscores the therapeutic potential of compounds like 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester, particularly in the context of developing novel antimicrobial agents.

The synthesis of 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include cyclization reactions to form the naphthyridine core, followed by functional group interconversions to introduce the chloro and hydroxyl substituents. The final step often involves esterification to incorporate the ethyl ester group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The chemical properties of 1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester make it an attractive candidate for further biological evaluation. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm its structure and purity. Additionally, computational chemistry approaches have been utilized to predict potential binding modes and interactions with biological targets.

In conclusion,1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester (CAS No. 127094-58-0) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable tool for drug discovery efforts aimed at addressing various diseases and disorders. As research continues to uncover new applications for naphthyridine derivatives,1,5-Naphthyridine-3-carboxylic acid, 6-chloro-4-hydroxy-, ethyl ester is likely to play an increasingly important role in the development of next-generation therapeutics.